Cas no 70688-28-7 ( )

• Product Name: &nbsp
• CAS No: 70688-28-7
• MF: C₇H₅N₃
• MW: 131.134700536728
• CID: 877764
• PubChem ID: 45080269
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-(2-pyrimidinyl)-, (E)- (9CI)
• 3-pyrimidin-2-ylprop-2-enenitrile
• 70688-28-7
• (E)-3-(Pyrimidin-2-yl)acrylonitrile
•  

• Inchi： 1S/C7H5N3/c8-4-1-3-7-9-5-2-6-10-7/h1-3,5-6H/b3-1+
• InChI Key： KNOIQGHMCWJCFB-HNQUOIGGSA-N
• SMILES： N1C=CC=NC=1/C=C/C#N

Computed Properties

• Exact Mass: 131.048347172g/mol
• Monoisotopic Mass: 131.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.6Ų